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Compound of Interest

Compound Name: Dibutyl phthalate-d22

Cat. No.: B1436279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and analytical

applications of Dibutyl phthalate-d22 (DBP-d22), a crucial internal standard for the accurate

quantification of Dibutyl phthalate (DBP). DBP is a widely used plasticizer and a compound of

significant interest in environmental monitoring, toxicology studies, and pharmaceutical analysis

due to its potential endocrine-disrupting properties. The use of a deuterated internal standard

like DBP-d22 is essential for achieving high accuracy and precision in analytical methods by

correcting for matrix effects and variations during sample preparation and analysis.

Commercial Suppliers and Product Specifications
Several reputable suppliers offer Dibutyl phthalate-d22 as an analytical standard. The

following tables summarize the key product specifications from prominent vendors to facilitate

comparison and procurement.

Supplier Information and Product Offerings
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Supplier Product Name Product Code CAS Number

LGC Standards
Di-n-butyl Phthalate-

d22
TRC-D429496 358731-15-4

CDN Isotopes
Di-n-butyl Phthalate-

d22
D-5532 358731-15-4

MedChemExpress Dibutyl phthalate-d22 HY-Y0304S1 358731-15-4

Detailed Product Specifications
Product
Code

Supplier
Molecular
Formula

Molecular
Weight

Isotopic
Purity

Available
Quantitie
s

Format

TRC-

D429496

LGC

Standards
C₁₆D₂₂O₄

300.48

g/mol

Not

specified

1 mg, 2

mg, 10 mg
Neat

D-5532
CDN

Isotopes

C₆D₄(COO

CD₂CD₂C

D₂CD₃)₂

300.48

g/mol

99 atom %

D
0.1 g Neat

HY-

Y0304S1

MedChem

Express
C₁₆D₂₂O₄

300.48

g/mol

Not

specified

1 mg, 5

mg, 10 mg,

25 mg, 50

mg, 100

mg

Neat

The Importance of a Certificate of Analysis (CoA)
A Certificate of Analysis is a critical document that accompanies an analytical standard,

providing assurance of its quality and identity. While a specific CoA for Dibutyl phthalate-d22
was not publicly available, a typical CoA for a deuterated phthalate standard would include:

Product Identification: Product name, catalog number, CAS number, and lot number.

Chemical Information: Molecular formula, molecular weight, and chemical structure.

Physical Properties: Appearance (e.g., colorless oil).
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Analytical Data:

Identity Confirmation: Methods used for structural confirmation, such as ¹H-NMR, ¹³C-

NMR, and Mass Spectrometry.

Purity Assessment: Chromatographic purity determined by techniques like GC-MS or LC-

MS, often expressed as a percentage.

Isotopic Enrichment: The percentage of deuterium incorporation (e.g., atom % D), which is

crucial for its function as an internal standard.

Concentration (if sold as a solution): The precise concentration and the solvent used,

along with the uncertainty of the measurement.

Researchers should always request and review the CoA before using an analytical standard to

ensure it meets the requirements of their specific application.

Experimental Protocols: Quantification of Dibutyl
Phthalate
Dibutyl phthalate-d22 is primarily used as an internal standard in isotope dilution mass

spectrometry methods for the quantification of DBP in various matrices. Below are detailed

methodologies for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
This method is suitable for the analysis of DBP in environmental samples (e.g., water, soil) and

consumer products.

1. Sample Preparation (Liquid-Liquid Extraction)

For Liquid Samples (e.g., Water):
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To a 100 mL water sample, add a known amount of Dibutyl phthalate-d22 internal

standard solution (e.g., 100 µL of a 1 µg/mL solution in methanol).

Add 30 mL of a suitable extraction solvent (e.g., hexane or dichloromethane).

Shake vigorously for 2 minutes and allow the layers to separate.

Collect the organic layer.

Repeat the extraction twice more with fresh solvent.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

For Solid Samples (e.g., Soil, Plastic):

Weigh 1-5 g of the homogenized sample into a glass centrifuge tube.

Spike with a known amount of Dibutyl phthalate-d22 internal standard.

Add 10 mL of an appropriate extraction solvent (e.g., a mixture of hexane and acetone).

Vortex for 1 minute, then sonicate for 15 minutes.

Centrifuge at 3000 rpm for 10 minutes.

Carefully transfer the supernatant to a clean tube.

Repeat the extraction twice.

Combine the extracts and concentrate to 1 mL.

2. GC-MS Instrumentation and Conditions

Gas Chromatograph: Agilent 7890A GC or equivalent.

Mass Spectrometer: Agilent 5977B MS or equivalent.
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Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector: Splitless mode, 250°C.

Oven Temperature Program:

Initial temperature: 60°C, hold for 1 minute.

Ramp 1: 20°C/min to 220°C.

Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

MS Ion Source: Electron Ionization (EI) at 70 eV.

MS Quadrupole Temperature: 150°C.

Acquisition Mode: Selected Ion Monitoring (SIM).

Dibutyl phthalate (DBP): m/z 149 (quantifier), 223, 278.

Dibutyl phthalate-d22 (DBP-d22): m/z 167 (quantifier), 237, 300.

3. Quantification

A calibration curve is constructed by analyzing a series of standards containing known

concentrations of native DBP and a constant concentration of DBP-d22. The ratio of the peak

area of the DBP quantifier ion to the DBP-d22 quantifier ion is plotted against the concentration

of DBP. The concentration of DBP in the samples is then determined from this calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol
This method is highly sensitive and suitable for the analysis of DBP and its metabolites in

biological matrices like plasma and urine.

1. Sample Preparation (Protein Precipitation for Plasma)
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To 100 µL of plasma in a microcentrifuge tube, add a known amount of Dibutyl phthalate-
d22 internal standard.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 30 seconds.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

Liquid Chromatograph: Waters ACQUITY UPLC or equivalent.

Mass Spectrometer: Waters Xevo TQ-S or equivalent triple quadrupole mass spectrometer.

Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient:

0-1 min: 30% B

1-5 min: 30% to 95% B

5-6 min: 95% B

6-6.1 min: 95% to 30% B

6.1-8 min: 30% B

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.
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Ionization: Electrospray Ionization (ESI), positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

DBP: Precursor ion m/z 279.2 → Product ions m/z 149.1 (quantifier), 104.1 (qualifier).

DBP-d22: Precursor ion m/z 301.3 → Product ion m/z 167.1 (quantifier).

3. Quantification

Similar to the GC-MS method, a calibration curve is generated using the peak area ratios of the

analyte to the internal standard versus the analyte concentration.

Visualizing Analytical Workflows
The following diagrams, generated using the DOT language, illustrate the experimental

workflows and the logic of using an internal standard.
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Caption: Workflow for Dibutyl Phthalate analysis using GC-MS with an internal standard.
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Caption: Logical diagram illustrating the principle of internal standard calibration.

To cite this document: BenchChem. [A Technical Guide to Dibutyl Phthalate-d22 Analytical
Standard: Sourcing and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436279#commercial-suppliers-of-dibutyl-phthalate-
d22-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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